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Compound of Interest

Compound Name: Eisenlactat

Cat. No.: B12335291

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich der Leistung von Eisenlactat im Vergleich
zu anderen organischen Eisenverbindungen wie Eisengluconat und Eisencitrat. Die hier
prasentierten Daten stitzen sich auf verfligbare In-vitro-Studien und systematische
Ubersichtsarbeiten, um Fachleuten eine fundierte Entscheidungsgrundlage fir die Auswahl von
Eisenverbindungen in Forschung und Produktentwicklung zu erméglichen.

Zusammenfassung der quantitativen Daten

Die folgende Tabelle fasst die Leistungsindikatoren fur Eisenlactat im Vergleich zu
Eisengluconat und Eisencitrat zusammen. Es ist zu beachten, dass direkte vergleichende
Studien, die alle drei Verbindungen unter identischen Bedingungen testen, in der
wissenschatftlichen Literatur begrenzt sind. Die hier dargestellten Daten wurden aus
verschiedenen Quellen zusammengetragen und sollten unter Berucksichtigung der
unterschiedlichen experimentellen Rahmenbedingungen interpretiert werden.
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Parameter Eisenlactat Eisengluconat  Eisencitrat Anmerkungen
Quantitative
Vergleichsdaten
aus einer
Die einzelnen Studie

Bioverfugbarkeit
(In-vitro-Modell)

Aufgrund der
guten Loslichkeit
wird eine gute
Bioverfligbarkeit

angenommen.[1]

Zeigt in In-vitro-
Modellen eine
signifikante

Eisenaufnahme.

Bioverfugbarkeit
kann durch die
Chelatbildung
beeinflusst

werden.

sind nicht
verflgbar. Die
Bioverfugbarkeit
wird oft im Caco-
2-Zellmodell
durch
Ferritinbildung

gemessen.

Loslichkeit in

Wasser

Gut Iéslich.[1]

Loslich.

Loslich.

Eine gute
Ldslichkeit ist oft
ein Indikator fur
eine potenziell
hohere

Bioverfugbarkeit.

Gastrointestinale

Vertraglichkeit

Gilt allgemein als

gut vertraglich.

In einer
systematischen
Ubersichtsarbeit
wurde eine
Inzidenz von
gastrointestinale
n
Nebenwirkungen
von 29,9 %
berichtet.[2][3]

Daten zur
spezifischen
Inzidenz von
Nebenwirkungen

sind begrenzt.

Die Daten fur
Eisengluconat
stammen aus
einer Meta-
Analyse
verschiedener
Studien.[2][3] Fur
Eisenlactat und
Eisencitrat fehlen
vergleichbare
guantitative
Daten zur
Haufigkeit von

Nebenwirkungen
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Oxidatives

Potenzial

Zeigt in vitro eine
geringere
oxidative
Wirkung auf
Kolongewebe im
Vergleich zu

Eisensulfat.

Zeigt in vitro eine
geringere
oxidative
Wirkung auf
Kolongewebe im
Vergleich zu

Eisensulfat.

Daten nicht

verflgbar.

Eine geringere
oxidative
Wirkung kann zu
einer besseren
gastrointestinale
n Vertraglichkeit

beitragen.

Experimentelle Protokolle

Die Bewertung der Bioverfiigbarkeit von Eisenverbindungen erfolgt haufig mittels In-vitro-

Methoden, die die physiologischen Bedingungen des menschlichen Magen-Darm-Trakts

simulieren. Ein etabliertes Modell ist der Caco-2-Zell-Bioassay.

In-vitro-Verdauung und Caco-2-Zellkulturmodell zur
Bestimmung der Eisenbioverfligbarkeit

Dieses Protokoll beschreibt eine standardisierte Methode zur Bewertung der relativen

Bioverflugbarkeit verschiedener Eisenverbindungen.

1. Zellkultur:

o Zelllinie: Caco-2-Zellen (humane Kolon-Adenokarzinom-Zellen), die sich zu einem

Monolayer differenzieren und Eigenschaften von Enterozyten des Dinndarms aufweisen.

o Kultivierungsbedingungen: Die Zellen werden in einem geeigneten Kulturmedium (z. B.
DMEM) mit Zusatzen wie fétalem Kalberserum (FBS) und Antibiotika bei 37 °C und 5 % CO2

kultiviert.

« Differenzierung: Die Zellen werden uber einen Zeitraum von 12-14 Tagen kultiviert, um eine

vollstandige Differenzierung und die Bildung von dichten Zell-Zell-Verbindungen (Tight

Junctions) zu ermoglichen.

2. In-vitro-Verdauung:
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e Probenvorbereitung: Die zu testenden Eisenverbindungen (Eisenlactat, Eisengluconat,
Eisencitrat) werden in einer Konzentration vorbereitet, die einer physiologischen Dosis
entspricht.

o Magenphase: Die Proben werden mit Pepsin bei einem sauren pH-Wert (ca. 2,0) fir eine
definierte Zeit (z. B. 1 Stunde) bei 37 °C inkubiert, um die Magenverdauung zu simulieren.

o Darmphase: Der pH-Wert des Digests wird mit Natriumbicarbonat auf einen neutralen Wert
(ca. 7,0) angehoben. Pankreatin und Gallensalze werden hinzugeflgt, und die Inkubation
wird fUr eine weitere definierte Zeit (z. B. 2 Stunden) bei 37 °C fortgesetzt, um die
Dunndarmverdauung zu simulieren.

3. Exposition der Caco-2-Zellen:
o Das verdaute Gemisch wird auf den apikalen Teil des Caco-2-Zellmonolayers aufgetragen.

e Die Zellen werden fur einen bestimmten Zeitraum (z. B. 2 Stunden) mit dem verdauten
Gemisch inkubiert, um die Eisenaufnahme zu ermdéglichen.

4. Messung der Ferritinbildung:

e Nach der Inkubation werden die Zellen gewaschen, um nicht aufgenommenes Eisen zu
entfernen.

o Die Zellen werden lysiert, und die Konzentration des intrazellularen Ferritins wird mittels
eines Enzym-gekoppelten Immunadsorptions-Assays (ELISA) bestimmit.

o Die Ferritinkonzentration wird auf den Gesamtproteingehalt der Zelllysate normalisiert. Eine
hohere Ferritinbildung korreliert mit einer héheren Eisenaufnahme und somit einer héheren
Bioverfligbarkeit.

Visualisierungen
Signalweg der intestinalen Eisenabsorption

Der folgende Signalweg illustriert die zellularen Mechanismen der Eisenaufnahme im
Dunndarm. Ferri-Eisen (Fe3*) aus der Nahrung muss zunéchst durch das Enzym Duodenales
Cytochrom b (Dcytb) an der apikalen Membran der Enterozyten zu Ferro-Eisen (Fe2*) reduziert
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werden. AnschlieRend wird Fe2* durch den Divalenten Metalltransporter 1 (DMT1) in die Zelle
transportiert. Innerhalb der Zelle kann das Eisen entweder als Ferritin gespeichert oder tber
den basolateralen Transporter Ferroportin (FPN1) in den Blutkreislauf abgegeben werden. Das

an Ferroportin gebundene Hephaestin oxidiert Fe2* wieder zu Fe3*, welches dann an
Transferrin im Blut binden kann.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Benchmarking Eisenlactat: Ein Vergleich mit anderen
organischen Eisenverbindungen]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12335291#benchmarking-von-eisenlactat-gegen-ber-
anderen-organischen-eisenverbindungen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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